Cas no 39911-72-3 (H2-3,5-pydcao)

H2-3,5-pydcao structure
H2-3,5-pydcao Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinedicarboxylic acid, 1-oxide
- 1-oxidopyridin-1-ium-3,5-dicarboxylic acid
- H2-3,5-pydcao
- 3,5-DICARBOXYPYRIDIN-1-IUM-1-OLATE
- G70251
- SCHEMBL4334306
- 39911-72-3
- 3,5-pyridinedicarboxylic acid N-oxide
- YSCH0090
- 3,5-Dicarboxypyridine1-oxide
- 1-Oxo-1lambda~5~-pyridine-3,5-dicarboxylic acid
- DTXSID20493652
- 3,5-Dicarboxypyridine 1-oxide
-
- Inchi: InChI=1S/C7H5NO5/c9-6(10)4-1-5(7(11)12)3-8(13)2-4/h1-3H,(H,9,10)(H,11,12)
- InChI Key: WDSXNMIWCDXWJS-UHFFFAOYSA-N
- SMILES: C1=C(C=[N+](C=C1C(=O)O)[O-])C(=O)O
Computed Properties
- Exact Mass: 183.01675
- Monoisotopic Mass: 183.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100Ų
- XLogP3: -1.1
Experimental Properties
- PSA: 101.54
H2-3,5-pydcao Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A1206120-100mg |
3,5-Dicarboxypyridine 1-oxide |
39911-72-3 | 98% | 100mg |
$74.0 | 2025-02-20 | |
Ambeed | A1206120-250mg |
3,5-Dicarboxypyridine 1-oxide |
39911-72-3 | 98% | 250mg |
$124.0 | 2025-02-20 | |
1PlusChem | 1P01GBZR-250mg |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 250mg |
$124.00 | 2024-05-03 | |
Aaron | AR01GC83-250mg |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 250mg |
$108.00 | 2025-02-12 | |
Aaron | AR01GC83-100mg |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 100mg |
$63.00 | 2025-02-12 | |
Aaron | AR01GC83-1g |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 1g |
$289.00 | 2025-04-01 | |
Ambeed | A1206120-1g |
3,5-Dicarboxypyridine 1-oxide |
39911-72-3 | 98% | 1g |
$334.0 | 2025-02-20 | |
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML576897-5g |
H2-3,5-pydcao |
39911-72-3 | 97% | 5g |
¥4500 | 2023-11-21 | |
A2B Chem LLC | AY40855-250mg |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 250mg |
$100.00 | 2024-04-20 | |
1PlusChem | 1P01GBZR-100mg |
3,5-Pyridinedicarboxylic acid, 1-oxide |
39911-72-3 | 98% | 100mg |
$74.00 | 2024-05-03 |
H2-3,5-pydcao Related Literature
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:39911-72-3)H2-3,5-pydcao

Purity:99%
Quantity:1g
Price ($):301.0